N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-[(2-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O6/c1-30-18-10-6-5-9-17(18)24(28)27-22-16-8-4-7-11-19(16)33-23(22)25(29)26-15-12-13-20(31-2)21(14-15)32-3/h4-14H,1-3H3,(H,26,29)(H,27,28)
• InChI Key: DXPVOOLGLPEEID-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4OC)OC
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.5 g/mol

Description

N-(3,4-Dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide (DMBFC) is a synthetic compound that has been studied for its potential applications in the fields of scientific research and drug development. DMBFC is a small molecule that is composed of a benzofuran core, two carboxamide groups, and a 3,4-dimethoxyphenyl group. It has been used as a substrate for the study of various enzymes, as a ligand for various receptors, and as a tool for drug development.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide has been used in a variety of scientific research applications. It has been used as a substrate for the study of various enzymes, such as cytochrome P450 enzymes and cholinesterases. It has also been used as a ligand for various receptors, including the serotonin 5-HT2A receptor and the dopamine D2 receptor. Additionally, N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide has been used as a tool for drug development, as it has been used to study the pharmacokinetics and pharmacodynamics of various drugs.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to interact with various receptors and enzymes in the body to produce its effects. For example, when N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide binds to the serotonin 5-HT2A receptor, it is thought to activate the receptor, leading to the release of serotonin and other neurotransmitters. Similarly, when N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide binds to the dopamine D2 receptor, it is thought to inhibit the receptor, leading to decreased dopamine levels in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide are not fully understood. However, it has been shown to have an effect on various biochemical and physiological processes. For example, it has been shown to increase the activity of certain enzymes, such as cytochrome P450 enzymes and cholinesterases. It has also been shown to modulate the activity of various receptors, such as the serotonin 5-HT2A receptor and the dopamine D2 receptor. Additionally, it has been shown to have an effect on various physiological processes, such as blood pressure, heart rate, and respiration.

Advantages and Limitations for Lab Experiments

The use of N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide in laboratory experiments has several advantages. First, it is a small molecule, which makes it easy to synthesize and handle. Second, it is relatively stable, which makes it suitable for long-term experiments. Third, it is a potent compound, which makes it suitable for use in low concentrations. However, there are also some limitations to using N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide in laboratory experiments. For example, it is not a natural compound, which means that its effects may not be representative of natural compounds. Additionally, its effects may not be consistent across different experiments.

Future Directions

The potential applications of N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide are still being explored. Future research could focus on further elucidating the biochemical and physiological effects of N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide, as well as its mechanism of action. Additionally, further research could focus on identifying novel uses for N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide, such as its use as a tool for drug development or as a therapeutic agent. Additionally, research could focus on exploring the potential for N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide to interact with other molecules, such as proteins or other small molecules. Finally, research could focus on optimizing the synthesis of N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide, as well as exploring the potential for using N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide in other fields, such as agriculture.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide can be synthesized by a two-step method. First, a benzofuran derivative is synthesized by reacting 3,4-dimethoxyphenylacetic acid and 2-methoxybenzamidine in the presence of anhydrous sodium acetate. The resulting benzofuran derivative is then reacted with 1-bromo-2-carboxybenzene in the presence of potassium carbonate to form N-(3,4-dimethoxyphenyl)-3-(2-methoxybenzamido)-1-benzofuran-2-carboxamide.